Cas no 1434141-98-6 (Tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate)

Tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate structure
1434141-98-6 structure
Product Name:Tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate
CAS No:1434141-98-6
MF:C13H21NO3
MW:239.310744047165
MDL:MFCD27956952
CID:4604461
PubChem ID:118997506
Update Time:2024-11-06

Tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate
    • tert-butyl2-formyl-5-azaspiro[3.4]octane-5-carboxylate
    • SB11322
    • 5-Boc-5-aza-spiro[3.4]octane-2-carbaldehyde
    • t-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate
    • 5-Boc-2-formyl-5-azaspiro[3.4]octane
    • AS-79571
    • 1434141-98-6
    • CS-0055479
    • P14204
    • SY321086
    • Tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate
    • MDL: MFCD27956952
    • Inchi: 1S/C13H21NO3/c1-12(2,3)17-11(16)14-6-4-5-13(14)7-10(8-13)9-15/h9-10H,4-8H2,1-3H3
    • InChI Key: OTOFLZYPQQYDNR-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC21CC(C=O)C2)=O

Computed Properties

  • Exact Mass: 239.15214353 g/mol
  • Monoisotopic Mass: 239.15214353 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6
  • Molecular Weight: 239.31

Tert-Butyl 2-formyl-5-azaspiro[3.4]octane-5-carboxylate Pricemore >>

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